8-(2,5-Dimethylphenyl)-1-methyl-3-pentyl-1,3,5-trihydroimidazolidino[1,2-h]pur ine-2,4-dione

• IUPAC Name: 6-(2,5-dimethylphenyl)-4-methyl-2-pentyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H27N5O2/c1-5-6-7-10-26-19(27)17-18(23(4)21(26)28)22-20-24(11-12-25(17)20)16-13-14(2)8-9-15(16)3/h8-9,13H,5-7,10-12H2,1-4H3
• InChI Key: GEVNLCNYDSGUCG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(N=C3N2CCN3C4=C(C=CC(=C4)C)C)N(C1=O)C
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.5 g/mol
• CAS No.: 923463-07-4

Description

8-(2,5-Dimethylphenyl)-1-methyl-3-pentyl-1,3,5-trihydroimidazolidino[1,2-h]pur ine-2,4-dione is a useful research compound. Its molecular formula is C21H27N5O2 and its molecular weight is 381.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Anxiolytic and Antidepressant Properties : Certain derivatives exhibit anxiolytic-like and antidepressant-like activities in preclinical models, comparable to established medications like Diazepam and Imipramine. These effects are linked to their potent ligand activity at serotonin receptors, suggesting their potential as new therapeutic agents for anxiety and depression disorders (Zagórska et al., 2009).

• Anticancer, Anti-HIV, and Antimicrobial Activities : Derivatives of the compound have been explored for their in vitro anticancer, anti-HIV-1, and antimicrobial activities. Certain compounds showed promising results against leukemia, colon cancer, renal cancer, and microbial infections, presenting a potential for the development of new treatments in these areas (Rida et al., 2007).

Chemical Diversity and Potential Biological Activities

• Design and Synthesis : The synthesis of new 1,3,8-trisubstituted purine-2,6-diones and related compounds has been achieved, aiming to explore their potential biological activities. The chemical diversity of these compounds allows for the exploration of various pharmacological effects, enhancing the understanding of their action mechanisms and therapeutic potential (Hayallah & Famulok, 2007).